Cas no 79422-65-4 ({2-[(diethylamino)methyl]phenyl}methanol)

• Product Name: {2-[(diethylamino)methyl]phenyl}methanol
• CAS No: 79422-65-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 984687
• PubChem ID: 337191
• Update Time: 2025-04-20

{2-[(diethylamino)methyl]phenyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-[(diethylamino)methyl]phenyl}methanol
• [2-(diethylaminomethyl)phenyl]methanol
• 2-hydroxymethyl-N,N-diethylbenzylamin
• AC1L7L7E
• NSC354289
• o-Diethylaminomethylbenzyl alcohol
• Oprea1_036903
• NSC-354289
• 79422-65-4
• AKOS003583048
• DTXSID20320050

• Inchi： 1S/C12H19NO/c1-3-13(4-2)9-11-7-5-6-8-12(11)10-14/h5-8,14H,3-4,9-10H2,1-2H3
• InChI Key： VVDVKWMGRINUFM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=CC=1CN(CC)CC

Computed Properties

• Exact Mass: 193.14677
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 2.02070